Cas no 110670-30-9 ((Trh)2(rutrcl5))

• Product Name: (Trh)2(rutrcl5)
• CAS No: 110670-30-9
• MF: C₆H₁₁Cl₅N₉Ru
• MW: 487.546833276749
• CID: 164395
• PubChem ID: 159344
• Update Time: 2025-04-19

(Trh)2(rutrcl5) Chemical and Physical Properties

Names and Identifiers

• bistriazolium-triazolepentachlororuthenate(III)
• Ruthenate(2-), pentachloro(1H-1,2,4-triazole-N2)-, (OC-6-21)-, dihydrogen compd. with 1H-1,2,4-triazole (1:2)
• ruthenium(3+) hydrogen chloride - 1H-1,2,4-triazole (1:2:5:3)
• 110670-30-9
• hydron;ruthenium(3+);1H-1,2,4-triazole;pentachloride
• (Trh)2(rutrcl5)

• Inchi： 1S/3C2H3N3.5ClH.Ru/c3*1-3-2-5-4-1;;;;;;/h3*1-2H,(H,3,4,5);5*1H;/q;;;;;;;;+3/p-3
• InChI Key： HRGJEKWUVUTGPP-UHFFFAOYSA-K
• SMILES： [Ru+3].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].N1C=NC=N1.N1C=NC=N1.N1C=NC=N1.[H+].[H+]

Computed Properties

• Exact Mass: 470.79566
• Monoisotopic Mass: 485.862345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 116.01